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Compound of Interest

Compound Name: Migalastat Hydrochloride

Cat. No.: B043602

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of active pharmaceutical ingredients such as Migalastat Hydrochloride is
paramount. This document provides a comprehensive guide to the necessary personal
protective equipment (PPE), handling procedures, and disposal plans to maintain a safe
laboratory environment.

Physicochemical and Hazard Identification

Migalastat Hydrochloride is a white to almost white crystalline solid.[1] It is freely soluble in
agqueous media between pH 1.2 and 7.5.[1][2] The substance is classified as harmful if
swallowed (Acute toxicity, oral - Category 4), causes skin irritation (Category 2), causes serious
eye irritation (Category 2A), and may cause respiratory irritation (Specific target organ toxicity,
single exposure - Category 3).[3]
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Property Data
Appearance White to almost white crystalline solid[1]
B Freely soluble between pH 1.2 and pH 7.5 in
Solubility )
agueous media[1][2]
pKa 7.47 £ 0.01]1][2]
Molecular Formula Cé6H14CINOa4

Molecular Weight

199.63 g/mol [4]

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[3]

LD50 (Oral)

No data available[5]

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[3]

Serious Eye Damage/Irritation

Category 2A (Causes serious eye irritation)[3]

Respiratory Irritation

May cause respiratory irritation[3]

Personal Protective Equipment (PPE)

When handling Migalastat Hydrochloride, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations

Eye Protection Wear safety goggles with side-shields.[3]

) Wear protective gloves. Inspect gloves prior to
Hand Protection )
use and use proper glove removal technique.[6]

Wear a protective lab coat or a complete suit
protecting against chemicals. The type of
] protective equipment must be selected
Body Protection ) ]
according to the concentration and amount of
the dangerous substance at the specific

workplace.[3][6]

For nuisance exposures, use a P95 (US) or P1
(EU EN 143) particle respirator. In case of
) ) insufficient ventilation, wear a suitable
Respiratory Protection ) ] ) o
respirator. For higher-risk activities, a self-
contained breathing apparatus may be

necessary.[3][6]

Procedural Guidance for Handling Migalastat
Hydrochloride

Adherence to a strict, step-by-step protocol is crucial for the safe handling of this potent
pharmaceutical compound.

Preparation and Engineering Controls

» Ventilation: Always handle Migalastat Hydrochloride in a well-ventilated area.[3] For
operations that may generate dust, such as weighing or reconstitution, use a chemical fume
hood or a powder containment hood.

» Designated Area: Designate a specific area for handling potent compounds to prevent cross-
contamination.

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible.[3]
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Handling and Personal Hygiene

e Avoid Dust Formation: Take care to avoid the formation and spread of dust.[6][7]

o Direct Contact: Avoid direct contact with the substance, including skin and eye contact, and
inhalation.[3][7]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly before breaks and at the
end of the workday after handling the compound.[6]

Storage

» Container: Keep the container tightly sealed in a cool, well-ventilated area.[3] The product is
hygroscopic, so take precautions to avoid contact with atmospheric moisture and consider
storing under argon.[7]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.[3]

Accidental Release Measures

o Evacuation: Evacuate personnel to a safe area.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3][6]

o Cleanup: For spills, wear appropriate PPE. Pick up and arrange disposal without creating
dust. Sweep up the material and place it in a suitable, closed container for disposal.[6]

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician.[6]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Disposal Plan

e Waste Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[6] All disposal practices must be in accordance with federal,

state, and local regulations.

« Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[6]

Handling Workflow Diagram

The following diagram illustrates the logical workflow for handling Migalastat Hydrochloride,

from receiving the compound to its final disposal, emphasizing safety and compliance at each

step.
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Caption: Workflow for Safe Handling of Migalastat Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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